Cas no 2022137-62-6 (tert-butyl N-2-(2-cyclobutylpropoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate)

• Product Name: tert-butyl N-2-(2-cyclobutylpropoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate
• CAS No: 2022137-62-6
• MF: C₁₈H₃₄INO₃
• MW: 439.371938228607
• CID: 5843578
• PubChem ID: 165789176
• Update Time: 2025-10-28

tert-butyl N-2-(2-cyclobutylpropoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-cyclobutylpropoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate
• EN300-1136244
• 2022137-62-6
• tert-butyl N-[2-(2-cyclobutylpropoxy)-3-iodo-2-methylpropyl]-N-ethylcarbamate

• Inchi： 1S/C18H34INO3/c1-7-20(16(21)23-17(3,4)5)13-18(6,12-19)22-11-14(2)15-9-8-10-15/h14-15H,7-13H2,1-6H3
• InChI Key： NYKJDKDIRUFGGH-UHFFFAOYSA-N
• SMILES： ICC(C)(CN(C(=O)OC(C)(C)C)CC)OCC(C)C1CCC1

Computed Properties

• Exact Mass: 439.15834g/mol
• Monoisotopic Mass: 439.15834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl N-2-(2-cyclobutylpropoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate

tert-butyl N-2-(2-cyclobutylpropoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-(2-cyclobutylpropoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate, identified by the CAS number 2022137-62-6, is a complex organic molecule with a diverse range of potential applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its intricate structure, which includes a tert-butyl group, an ethylcarbamate moiety, and a cyclobutylpropoxy substituent. The presence of these functional groups makes it a versatile building block for various chemical reactions and syntheses.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The cyclobutane ring within the structure is known to impart unique electronic and steric properties, which can enhance the bioavailability and efficacy of pharmaceutical agents. Additionally, the iodo group present in the molecule serves as a valuable site for further functionalization, enabling the creation of derivatives with tailored biological activities.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including nucleophilic substitutions, esterifications, and coupling reactions. The use of modern catalytic techniques has significantly improved the efficiency and selectivity of these reactions, making it possible to produce high-purity samples for research and industrial applications.

The application of this compound extends beyond traditional chemistry. In materials science, it has been explored as a precursor for advanced polymers and coatings due to its ability to form stable cross-linked networks. Furthermore, its role in agrochemicals has been investigated, with potential uses as a herbicide or fungicide due to its unique chemical properties.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent research has focused on biodegradation studies under various environmental conditions, aiming to develop sustainable methods for its disposal and recycling.

In conclusion, tert-butyl N-2-(2-cyclobutylpropoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate represents a promising compound with multifaceted applications across various industries. Its complex structure and functional groups make it an invaluable tool for scientists and engineers seeking innovative solutions in drug development, material science, and environmental sustainability.